97-24-5

Fenticlor

In Stock

• CAS RN:
• 97-24-5

• Formula:
• C12H8Cl2O2S

• InChI:
• InChI=1S/C12H8Cl2O2S/c13-7-1-3-9(15)11(5-7)17-12-6-8(14)2-4-10(12)16/h1-6,15-16H

• InChIKey:
• ANUSOIHIIPAHJV-UHFFFAOYSA-N

• Fenticlor is an antibacterial and antifungal agent for topical use, mostly used now in veterinary medicine.
  Fenticlor is an aryl sulfide having two 5-chloro-2-hydroxyphenyl groups attached to sulfur;  an antiinfective drug mostly used in veterinary medicine. It has a role as an antiinfective agent and a drug allergen. It is an aryl sulfide, a member of monochlorobenzenes, a polyphenol and a bridged diphenyl antifungal drug.
  2,2' -thiobis(4-chlorophenol) appears as white to cream-colored solid or pale yellow powder. White crystalline solid melting from 175.8-186.8°C. Odorless and insoluble in water.

5(4H)-Oxazolone

Usually In Stock

• CAS RN:
• 497-24-5

• Formula:
• C3H3NO2

• InChI:
• InChI=1S/C3H3NO2/c5-3-1-4-2-6-3/h2H,1H2

• InChIKey:
• DANDTMGGYNCQLG-UHFFFAOYSA-N

• 5(4H)-Oxazolone is a useful research compound. Its molecular formula is C3H3NO2 and its molecular weight is 85.06 g/mol. The purity is usually 95%.

Propan-2-yl 2-[(2,3,4,5,6-pentafluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• CAS RN:
• 5697-24-5

• Formula:
• C19H16F5NO3S

• InChI:
• InChI=1S/C19H16F5NO3S/c1-7(2)28-19(27)10-8-5-3-4-6-9(8)29-18(10)25-17(26)11-12(20)14(22)16(24)15(23)13(11)21/h7H,3-6H2,1-2H3,(H,25,26)

• InChIKey:
• BBYKLESHQJQVSN-UHFFFAOYSA-N

• Propan-2-yl 2-[(2,3,4,5,6-pentafluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H16F5NO3S and its molecular weight is 433.4g/mol. The purity is usually 95%.

2-tert-Butyl-4-methylphenyl prop-2-enoate

• CAS RN:
• 89297-24-5

• Formula:
• C14H18O2

• InChI:
• InChI=1S/C14H18O2/c1-6-13(15)16-12-8-7-10(2)9-11(12)14(3,4)5/h6-9H,1H2,2-5H3

• InChIKey:
• VQYQPYQTDRUBOW-UHFFFAOYSA-N

• 2-tert-Butyl-4-methylphenyl prop-2-enoate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.

2,3,4,4a,9,9a-Hexahydro-2,9-dimethyl-1H-indeno(2,1-c)pyridine hydrochloride

• CAS RN:
• 84297-24-5

• Formula:
• C14H20ClN

• InChI:
• InChI=1S/C14H19N.ClH/c1-10-11-5-3-4-6-12(11)13-7-8-15(2)9-14(10)13;/h3-6,10,13-14H,7-9H2,1-2H3;1H

• InChIKey:
• ZMAOALARQPYBQZ-UHFFFAOYSA-N

• 2,3,4,4a,9,9a-Hexahydro-2,9-dimethyl-1H-indeno(2,1-c)pyridine hydrochloride, also known as 2,3,4,4a,9,9a-Hexahydro-2,9-dimethyl-1H-indeno(2,1-c)pyridine hydrochloride, is a useful research compound. Its molecular formula is C14H20ClN and its molecular weight is 237.77 g/mol. The purity is usually 95%.

Calcium sulfate dihydrate

Usually In Stock

• CAS RN:
• 13397-24-5

• Formula:
• CaSO4. 2H2O
  CaH4O6S

• InChI:
• InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2

• InChIKey:
• PASHVRUKOFIRIK-UHFFFAOYSA-L

• Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate.
  Gypsum appears as white or nearly white, odorless, crystalline solid.
  A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.

N-(4-amino-2-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 872597-24-5

• Formula:
• C20H16FN5O5S

• InChI:
• InChI=1S/C20H16FN5O5S/c21-12-4-2-1-3-11(12)18(28)24-16-17(22)25-20(26-19(16)29)32-8-15(27)23-10-5-6-13-14(7-10)31-9-30-13/h1-7H,8-9H2,(H,23,27)(H,24,28)(H3,22,25,26,29)

• InChIKey:
• WLFVBQUEDQDWHW-UHFFFAOYSA-N

• N-(4-amino-2-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C20H16FN5O5S and its molecular weight is 457.44. The purity is usually 95%.

N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methoxybenzamide

In Stock

• CAS RN:
• 893997-24-5

• Formula:
• C22H24N2O4S

• InChI:
• InChI=1S/C22H24N2O4S/c1-14-20(10-11-23-21(25)15-6-5-7-17(12-15)26-2)29-22(24-14)16-8-9-18(27-3)19(13-16)28-4/h5-9,12-13H,10-11H2,1-4H3,(H,23,25)

• InChIKey:
• UOSYQYKJUOFLAR-UHFFFAOYSA-N

• N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methoxybenzamide is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.

2-(Pyrrolidin-1-yl)-1,3-benzothiazol-6-yl 4-[cyclohexyl(methyl)sulfamoyl]benzoate

In Stock

• CAS RN:
• 953197-24-5

• Formula:
• C25H29N3O4S2

• InChI:
• InChI=1S/C25H29N3O4S2/c1-27(19-7-3-2-4-8-19)34(30,31)21-12-9-18(10-13-21)24(29)32-20-11-14-22-23(17-20)33-25(26-22)28-15-5-6-16-28/h9-14,17,19H,2-8,15-16H2,1H3

• InChIKey:
• BPTXCPZGRGENOI-UHFFFAOYSA-N

• 2-(Pyrrolidin-1-yl)-1,3-benzothiazol-6-yl 4-[cyclohexyl(methyl)sulfamoyl]benzoate is a useful research compound. Its molecular formula is C25H29N3O4S2 and its molecular weight is 499.6 g/mol. The purity is usually 95%.

{3-[(Methylsulfanyl)methyl]phenyl}methanamine

In Stock

• CAS RN:
• 869297-24-5

• Formula:
• C9H13NS

• InChI:
• InChI=1S/C9H13NS/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,6-7,10H2,1H3

• InChIKey:
• HQUKLCOVUUSNSU-UHFFFAOYSA-N

• {3-[(Methylsulfanyl)methyl]phenyl}methanamine is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone

In Stock

• CAS RN:
• 1797697-24-5

• Formula:
• C17H23N7OS

• InChI:
• InChI=1S/C17H23N7OS/c25-17(11-26-14-3-1-2-4-14)23-9-7-22(8-10-23)15-5-6-16(21-20-15)24-13-18-12-19-24/h5-6,12-14H,1-4,7-11H2

• InChIKey:
• JLHOMCHFGXSDAY-UHFFFAOYSA-N

• 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(cyclopentylthio)ethanone is a useful research compound. Its molecular formula is C17H23N7OS and its molecular weight is 373.48. The purity is usually 95%.

N-[4-[2-(5-Methyl-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361697-24-5

• Formula:
• C18H21N5O2

• InChI:
• InChI=1S/C18H21N5O2/c1-3-16(24)20-14-9-7-13(8-10-14)18(25)23-11-5-4-6-15(23)17-19-12(2)21-22-17/h3,7-10,15H,1,4-6,11H2,2H3,(H,20,24)(H,19,21,22)

• InChIKey:
• RKVMVVAMPMRHTQ-UHFFFAOYSA-N

• N-[4-[2-(5-Methyl-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.

3-(Cyclopropylmethyl)-2-(2-methylprop-2-enylsulfanyl)thieno[3,2-d]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379997-24-5

• Formula:
• C14H16N2OS2

• InChI:
• InChI=1S/C14H16N2OS2/c1-9(2)8-19-14-15-11-5-6-18-12(11)13(17)16(14)7-10-3-4-10/h5-6,10H,1,3-4,7-8H2,2H3

• InChIKey:
• BQTCXYSEUKBILS-UHFFFAOYSA-N

• 3-(Cyclopropylmethyl)-2-(2-methylprop-2-enylsulfanyl)thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H16N2OS2 and its molecular weight is 292.42. The purity is usually 95%.

[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-(3-chloropyrazolo[1,5-a]pyrimidin-2-yl)methanone;hydrochloride

In Stock

• CAS RN:
• 2418597-24-5

• Formula:
• C16H23Cl2N5O

• InChI:
• InChI=1S/C16H22ClN5O.ClH/c1-16(2,3)7-10-8-21(9-11(10)18)15(23)13-12(17)14-19-5-4-6-22(14)20-13;/h4-6,10-11H,7-9,18H2,1-3H3;1H/t10-,11-;/m1./s1

• InChIKey:
• WFKZZWLTCMVBCJ-NDXYWBNTSA-N

• [(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-(3-chloropyrazolo[1,5-a]pyrimidin-2-yl)methanone;hydrochloride is a useful research compound. Its molecular formula is C16H23Cl2N5O and its molecular weight is 372.29. The purity is usually 95%.

methyl (2E)-2-[(1-methyl-1H-pyrazole-5-carbonyl)imino]-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazole-6-carboxylate

In Stock

• CAS RN:
• 1019097-24-5

• Formula:
• C17H18N4O3S2

• InChI:
• InChI=1S/C17H18N4O3S2/c1-20-13(6-7-18-20)15(22)19-17-21(8-9-25-3)12-5-4-11(16(23)24-2)10-14(12)26-17/h4-7,10H,8-9H2,1-3H3

• InChIKey:
• DVRJAFTXDKKEDG-UHFFFAOYSA-N

• Methyl (2E)-2-[(1-methyl-1H-pyrazole-5-carbonyl)imino]-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.5 g/mol. The purity is usually 95%.